Cas no 20194-18-7 (Sodium benzyloxide)

Sodium benzyloxide (C₆H₅CH₂ONa) is a strong nucleophilic alkoxide base commonly used in organic synthesis. It is particularly effective in Williamson ether synthesis, esterification reactions, and as a catalyst or reagent in deprotonation processes. The compound exhibits high reactivity due to the benzyloxide anion's stability and nucleophilicity, making it valuable for forming carbon-oxygen bonds. It is typically handled under anhydrous conditions to prevent hydrolysis. Sodium benzyloxide is favored for its solubility in polar aprotic solvents, facilitating homogeneous reaction conditions. Its applications extend to pharmaceuticals, agrochemicals, and specialty chemical production, where precise base-mediated transformations are required. Proper storage in inert atmospheres is essential to maintain stability.
Sodium benzyloxide structure
Sodium benzyloxide structure
Product Name:Sodium benzyloxide
CAS No:20194-18-7
MF:C7H7NaO
MW:130.119652986526
MDL:MFCD00192444
CID:240848
PubChem ID:24863637
Update Time:2025-06-03

Sodium benzyloxide Chemical and Physical Properties

Names and Identifiers

    • Sodium benzyloxide
    • Benzenemethanol, sodiumsalt (1:1)
    • sodium,phenylmethanolate
    • benzyloxysodium
    • sodium benzyl alcoholate
    • Sodium benzyloxide solution
    • SodiuM benzyloxide, 1M solution in benzyl alcohol, AcroSeal
    • sodium phenylmethoxide
    • sodium salt of benzyl alcohol
    • LFQULJPVXNYWAG-UHFFFAOYSA-N
    • NaOBn
    • Sodium Phenylmethanolate
    • sodium;phenylmethanolate
    • SCHEMBL5865
    • 20194-18-7
    • DTXSID80635511
    • sodium benzylate
    • G86024
    • MDL: MFCD00192444
    • Inchi: 1S/C7H7O.Na/c8-6-7-4-2-1-3-5-7;/h1-5H,6H2;/q-1;+1
    • InChI Key: LFQULJPVXNYWAG-UHFFFAOYSA-N
    • SMILES: [Na+].[O-]CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 130.03900
  • Monoisotopic Mass: 130.03945912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 59.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.077 g/mL at 25 °C
  • Boiling Point: 203-205 °C
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • PSA: 23.06000
  • LogP: 1.61710
  • Solubility: Not determined
  • Color/Form: 1.0 M in benzyl alcohol

Sodium benzyloxide Security Information

Sodium benzyloxide Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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Sodium benzyloxide Production Method

Additional information on Sodium benzyloxide

Sodium Benzyloxide: A Comprehensive Overview

Sodium benzyloxide, also known by its CAS number 20194-18-7, is a versatile chemical compound with significant applications in various industries. This compound, often referred to as benzyloxy sodium salt, is widely recognized for its role in organic synthesis, pharmaceuticals, and materials science. The benzyloxy group (-O-C6H5) is a key structural feature of this compound, contributing to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have highlighted the importance of sodium benzyloxide in the preparation of biologically active molecules. Researchers have demonstrated that the benzyloxy group can be effectively utilized as a protecting group for hydroxyl functionalities during complex molecule syntheses. This has led to its increased use in the development of novel drugs and agrochemicals.

The physical and chemical properties of sodium benzyloxide make it an ideal candidate for various industrial applications. It is a white crystalline powder with a melting point of approximately 150°C. Its solubility in polar solvents such as water and ethanol facilitates its use in reaction media where precise control over reactivity is required. The compound's ability to act as a mild base has also been leveraged in peptide synthesis and other nucleophilic substitution reactions.

In the pharmaceutical industry, sodium benzyloxide has found applications in the synthesis of bioactive compounds. For instance, recent studies have explored its role in the construction of benzodiazepine derivatives, which are widely used as sedatives and anxiolytics. The benzyloxy group has been shown to enhance the pharmacokinetic properties of these drugs, making them more effective and bioavailable.

Beyond pharmaceuticals, sodium benzyloxide has also gained attention in the field of materials science. Its ability to form stable ester linkages has made it valuable in the development of biodegradable polymers and coatings. Researchers have reported that incorporating the benzyloxy group into polymer backbones can significantly improve their mechanical properties while maintaining biocompatibility.

The synthesis of sodium benzyoxide typically involves the reaction of benzyl alcohol with a strong base such as sodium hydroxide. This straightforward preparation method ensures a high yield and purity of the product, making it accessible for large-scale industrial use. Recent optimizations in this synthesis process have focused on reducing energy consumption and minimizing waste generation, aligning with global sustainability goals.

From an environmental perspective, sodium benzyoxide is considered relatively non-toxic under normal handling conditions. However, like all chemicals, proper safety precautions should be taken during storage and use to prevent exposure to sensitive environments. Its low toxicity profile has contributed to its widespread acceptance across various industries.

Looking ahead, ongoing research continues to uncover new applications for sodium benzyoxide. Its role as a building block in organic synthesis remains pivotal, with emerging applications in nanotechnology and green chemistry being actively explored. The benzyloxy group's versatility ensures that this compound will remain a cornerstone in chemical innovation for years to come.

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